![molecular formula C10H10F3NO B1354733 3-(4-(Trifluoromethyl)phenoxy)azetidine CAS No. 76263-21-3](/img/structure/B1354733.png)
3-(4-(Trifluoromethyl)phenoxy)azetidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-(Trifluoromethyl)phenoxy)azetidine is a chemical compound with the CAS Number 76263-21-3 . It has a linear formula of C10H10F3NO . The compound has a molecular weight of 217.19 . It is also known by its IUPAC name, 3-[4-(trifluoromethyl)phenoxy]azetidine .
Molecular Structure Analysis
The InChI code for 3-(4-(Trifluoromethyl)phenoxy)azetidine is 1S/C10H10F3NO/c11-10(12,13)7-1-3-8(4-2-7)15-9-5-14-6-9/h1-4,9,14H,5-6H2 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
3-(4-(Trifluoromethyl)phenoxy)azetidine is a compound with a molecular weight of 217.19 . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not available in the sources I found.Scientific Research Applications
Synthesis and Derivatization
3-(4-(Trifluoromethyl)phenoxy)azetidine and related azetidines are used in the synthesis of various compounds. For instance, 3,3-Diarylazetidines are prepared from N-Cbz azetidinols using calcium(II)-catalyzed Friedel-Crafts reactions. These products can be further derivatized into drug-like compounds, showcasing the versatility of azetidines in medicinal chemistry (Denis et al., 2018).
Antitumor Agents
A series of 3-phenoxy-1,4-diarylazetidin-2-ones were investigated for their antiproliferative properties. Compounds like trans-4-(3-hydroxy-4-methoxyphenyl)-3-phenoxy-1-(3,4,5-trimethoxyphenyl)azetidin-2-one displayed significant activity against breast cancer cells and interacted with the colchicine-binding site on β-tubulin (Greene et al., 2016).
Building Blocks for Diverse Compounds
3-Hydroxy-4-(trifluoromethyl)azetidin-2-ones serve as building blocks for various trifluoromethyl-containing compounds like aminopropanes and aziridines. This demonstrates the utility of such azetidines in creating diverse chemical structures (Hang Dao Thi et al., 2018).
Insecticidal Agents
1-(1,2,4-Triazol-4-yl)spiro[azetidine-2,3′-(3H)-indole]-2′,4′(1′H)-diones, synthesized using green chemistry methods, showed promising insecticidal activity against Periplaneta americana. This highlights the potential of azetidine derivatives in developing new insecticides (Jain et al., 2013).
Versatility in Synthesis
Azetidines, including derivatives like 3-(4-(Trifluoromethyl)phenoxy)azetidine, are key in the synthesis of various heterocycles, demonstrating their versatility in organic synthesis and pharmaceutical applications (Singh et al., 2008).
Safety and Hazards
The Material Safety Data Sheet (MSDS) for 3-(4-(Trifluoromethyl)phenoxy)azetidine can be found online . It’s important to handle this compound with care, using appropriate safety measures such as wearing protective gloves, clothing, and eye protection . It should be used only in well-ventilated areas and kept away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
3-[4-(trifluoromethyl)phenoxy]azetidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO/c11-10(12,13)7-1-3-8(4-2-7)15-9-5-14-6-9/h1-4,9,14H,5-6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKANEZKQFZAZHZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OC2=CC=C(C=C2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20510494 |
Source
|
Record name | 3-[4-(Trifluoromethyl)phenoxy]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20510494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(Trifluoromethyl)phenoxy)azetidine | |
CAS RN |
76263-21-3 |
Source
|
Record name | 3-[4-(Trifluoromethyl)phenoxy]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20510494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.